Cas no 361166-52-1 (N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 361166-52-1
• MF: C₂₃H₁₄ClNO₄
• MW: 403.814565181732
• CID: 5940677
• PubChem ID: 5067356
• Update Time: 2025-05-22

N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-(3-benzoyl-4-chlorophenyl)-4-oxo-
• SR-01000442096-1
• EU-0072494
• F0412-0253
• AKOS024576509
• 361166-52-1
• SR-01000442096
• Oprea1_670356
• N-(3-benzoyl-4-chlorophenyl)-4-oxochromene-2-carboxamide

• Inchi： 1S/C23H14ClNO4/c24-18-11-10-15(12-17(18)22(27)14-6-2-1-3-7-14)25-23(28)21-13-19(26)16-8-4-5-9-20(16)29-21/h1-13H,(H,25,28)
• InChI Key： QAHXTKOAUAQMGS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C(C(=O)C3=CC=CC=C3)=C2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 403.0611356g/mol
• Monoisotopic Mass: 403.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 620.7±55.0 °C(Predicted)
• pka: 8.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide

N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide: A Comprehensive Overview

N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide, identified by the CAS Registry Number 361166-52-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule combines elements of aromaticity, conjugation, and functional groups that contribute to its versatile properties.

The structure of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide is characterized by a chromene moiety, which is a benzopyran derivative. The chromene ring system is fused with a benzene ring, creating a bicyclic structure that enhances the compound's stability and reactivity. The substituents on the molecule include a benzoyl group attached to the phenyl ring at position 3 and a chlorine atom at position 4. These substituents play a crucial role in modulating the electronic properties of the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have explored the synthesis of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide through innovative methodologies. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to optimize the production process. These advancements have not only improved yield but also reduced reaction time, making the compound more accessible for large-scale applications.

The pharmacological activity of N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, its ability to inhibit specific enzymes associated with neurodegenerative diseases has positioned it as a promising candidate for further exploration in neuroscience research.

In terms of applications, N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has shown potential in the field of materials science. Its structural integrity and electronic properties make it a viable candidate for use in organic electronics, such as in the development of advanced polymers and semiconductors. Furthermore, its photochemical stability has been highlighted in recent studies, suggesting its utility in light-sensitive materials.

The environmental impact of synthesizing and utilizing N-(3-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-2-carboxamide has also been evaluated. Researchers have emphasized the importance of adopting green chemistry principles during its production to minimize ecological footprint. Efforts are underway to develop eco-friendly synthesis pathways that reduce waste and energy consumption.

In conclusion, N-(3-benzoyl-4-chlorophenyl)-4 oxo 4H chromene 2 carboxamide (CAS No: 361166 52 1) represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its significance as a valuable research subject and potential commercial product.